Cas no 2228262-87-9 (2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid)

• Product Name: 2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid
• CAS No: 2228262-87-9
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• CID: 6056254
• PubChem ID: 165898511
• Update Time: 2025-07-20

2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid
• 2-[1-(5-bromopyrimidin-2-yl)cyclobutyl]acetic acid
• EN300-1925579
• 2228262-87-9

• Inchi： 1S/C10H11BrN2O2/c11-7-5-12-9(13-6-7)10(2-1-3-10)4-8(14)15/h5-6H,1-4H2,(H,14,15)
• InChI Key： BXCBZOADRMFOHO-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(CC(=O)O)CCC2)=NC=1

Computed Properties

• Exact Mass: 270.00039g/mol
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid

Latest Research Insights on 2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid (CAS: 2228262-87-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid (CAS: 2228262-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid as a key intermediate in the synthesis of novel kinase inhibitors. Its cyclobutylacetic acid moiety, combined with the bromopyrimidine group, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of targeted therapies for oncology, particularly in the inhibition of aberrant kinase signaling pathways associated with cancer progression.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the synthesis of selective PI3K inhibitors. The bromine atom at the 5-position of the pyrimidine ring was found to be crucial for subsequent cross-coupling reactions, enabling the introduction of diverse pharmacophores. This versatility underscores the compound's importance in structure-activity relationship (SAR) studies for kinase-targeted drug development.

From a pharmacological perspective, recent in vitro studies have shown that derivatives of 2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid exhibit promising inhibitory activity against several cancer cell lines, with particular potency against breast and lung cancer models. The cyclobutyl ring has been identified as contributing to improved metabolic stability compared to similar compounds with larger cycloalkyl groups, suggesting potential advantages in drug development.

The synthetic accessibility of 2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route with improved yield and purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for both academic research and industrial applications.

Looking forward, researchers are exploring the application of this compound in PROTAC (Proteolysis Targeting Chimera) technology, where its structural features could facilitate the development of novel protein degraders. Preliminary results suggest that the bromopyrimidine moiety may serve as an effective warhead for E3 ligase recruitment, opening new avenues for targeted protein degradation therapies.

In conclusion, 2-1-(5-bromopyrimidin-2-yl)cyclobutylacetic acid (CAS: 2228262-87-9) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as a promising candidate for the development of next-generation therapeutics, particularly in the oncology space. Continued research into its derivatives and applications is expected to yield significant breakthroughs in the coming years.